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Compound of Interest

Compound Name: Hafnium diboride

Cat. No.: B1337065 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Hafnium Diboride
(HfB₂) as a key component in refractory crucibles for high-temperature metal melting

applications. The exceptional properties of HfB₂, including its extremely high melting point,

good thermal conductivity, and chemical inertness, make it a promising material for containing

and melting a variety of metals, particularly those with high melting points and high reactivity.

Key Properties of HfB₂ for Crucible Applications
Hafnium Diboride is an ultra-high temperature ceramic (UHTC) with a unique combination of

properties that make it suitable for use in refractory crucibles.[1] When combined with other

materials like Silicon Carbide (SiC), its oxidation resistance and other properties can be further

enhanced. A summary of the key physical and mechanical properties of HfB₂ is presented in

Table 1.

Table 1: Physical and Mechanical Properties of Hafnium Diboride (HfB₂) and HfB₂-SiC

Composites
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Property HfB₂ HfB₂ - 20 vol% SiC Reference

Melting Point (°C) ~3250 >3000 [1][2]

Density (g/cm³) ~11.2 ~8.8 [1]

Thermal Conductivity

(W/m·K)
60 - 104 (at RT) ~70 (at RT) [3]

Flexural Strength

(MPa)
340 (RT - 1600°C) 597 (at RT) [3][4]

Vickers Hardness

(GPa)
~28 19.8 [3]

Young's Modulus

(GPa)
~480 - [3]

Applications in Metal Melting
The primary application of HfB₂-based crucibles is in the melting of high-temperature and

reactive metals where traditional crucible materials like alumina, zirconia, or graphite may fail or

contaminate the melt.

Melting of High-Temperature Metals and Alloys
Due to its high melting point and good thermal shock resistance, HfB₂ is a candidate for

crucibles used in melting refractory metals and superalloys.

Melting of Reactive Metals
Metals like titanium and its alloys are highly reactive in their molten state, readily reacting with

and dissolving many conventional crucible materials.[5][6][7] The chemical stability of HfB₂

makes it a potential candidate for such applications, although interactions can still occur at very

high temperatures.

Chemical Compatibility and Performance Data
The compatibility of the crucible material with the molten metal is critical to prevent

contamination of the melt and ensure the longevity of the crucible. The interaction between a
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crucible and molten metal can involve chemical reactions and physical erosion.[5]

Table 2: Chemical Compatibility and Performance of HfB₂-based Crucibles with Various Molten

Metals
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Molten Metal/Alloy
Maximum
Recommended
Temperature (°C)

Observations and
Interactions

Reference

Nickel (Ni) ~1520

Good wetting with a

contact angle of

approximately 20°.

Dissolution of HfB₂

into the molten nickel

can occur.

[8]

Nickel-Titanium (Ni-Ti)

Alloys
~1520

Faster wetting kinetics

compared to pure

nickel, with a final

contact angle below

10°. Formation of a

titanium-rich reaction

product at the

interface.

[8]

Nickel-Boron (Ni-B)

Alloys
~1520

Complete wetting and

fast spreading with

minor dissolution of

the ceramic.

[8]

Zirconium (Zr) Alloys Up to 1400

Excellent compatibility

observed between

HfB₂-SiC and Zr-4

alloy.

[9]

Steel Data not available

Slag interaction is a

major concern,

leading to dissolution

and erosion of the

refractory material.[10]

[11]

Aluminum (Al) Alloys Data not available Molten aluminum is

highly reactive and

can react with many

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 14 Tech Support

https://www.researchgate.net/publication/223103671_Wetting_and_interfacial_phenomena_in_Ni-HfB2_systems
https://www.researchgate.net/publication/223103671_Wetting_and_interfacial_phenomena_in_Ni-HfB2_systems
https://www.researchgate.net/publication/223103671_Wetting_and_interfacial_phenomena_in_Ni-HfB2_systems
https://www.researchgate.net/publication/364654629_High_heterogeneous_compatibility_of_HfB2-SiC_ceramic_and_Zr-4_alloy_with_in-situ_assembled_interface
http://www.diva-portal.org/smash/get/diva2:8882/FULLTEXT01.pdf
http://www.diva-portal.org/smash/get/diva2:13829/FULLTEXT01.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ceramics. Iron from

steel crucibles is

known to dissolve in

molten aluminum.[12]

[13]

Titanium (Ti) Alloys Data not available

Molten titanium is

extremely reactive,

posing a significant

challenge for any

crucible material.[5][6]

[7]

Further research is required to establish quantitative performance data for HfB₂ crucibles with

molten steel, aluminum, and titanium alloys.

Experimental Protocols
Protocol for Fabrication of HfB₂-SiC Composite
Crucibles by Hot Pressing
This protocol describes a general procedure for the fabrication of a dense HfB₂-SiC composite

crucible using the hot pressing technique.

Materials and Equipment:

HfB₂ powder (<5 µm particle size)

SiC powder (<1 µm particle size)

Binder (e.g., paraffin wax, polyvinyl alcohol)

Solvent for binder

Ball mill

Graphite die and punches for hot press
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Hot press furnace with controlled atmosphere (e.g., Argon)

Diamond cutting and grinding equipment

Procedure:

Powder Preparation:

Weigh the desired amounts of HfB₂ and SiC powders (e.g., for a HfB₂-20 vol% SiC

composite).

Add the binder dissolved in a suitable solvent to the powder mixture.

Ball mill the mixture for several hours to ensure homogeneity and reduce particle size.

Dry the milled powder to remove the solvent.

Granulate the dried powder by passing it through a sieve.

Hot Pressing:

Coat the inner surfaces of the graphite die and punches with a boron nitride spray to

prevent reaction with the HfB₂ powder.

Load the granulated powder into the graphite die.

Place the die assembly into the hot press furnace.

Heat the assembly under a controlled argon atmosphere to the sintering temperature

(typically 1800-2000°C) at a controlled heating rate.[2][14]

Apply a uniaxial pressure (typically 30-50 MPa) once the sintering temperature is reached.

[15]

Hold at the sintering temperature and pressure for a specified duration (e.g., 60-120

minutes) to allow for densification.

Cool the furnace down to room temperature at a controlled rate.
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Crucible Finishing:

Extract the densified ceramic billet from the die.

Use diamond tools to machine the billet into the final crucible shape and dimensions.

Clean the crucible to remove any contaminants from the machining process.

Experimental Workflow for HfB₂-SiC Crucible Fabrication
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Caption: A flowchart illustrating the major steps in the fabrication of a HfB₂-SiC composite

crucible via hot pressing.

Protocol for Molten Metal Compatibility Testing (Sessile
Drop Method)
This protocol outlines the sessile drop method for evaluating the wettability and interfacial

reactions between a molten metal and a HfB₂ substrate.[8][16] This test provides crucial data

on the contact angle, which is an indicator of wetting, and allows for post-test analysis of the

metal-ceramic interface.

Materials and Equipment:

Polished HfB₂ or HfB₂-composite substrate

Metal wire or small pieces of the metal to be tested

High-temperature vacuum or controlled atmosphere furnace with a viewing port

High-resolution camera with a telephoto lens for image capture

Image analysis software to measure contact angles

Sessile drop apparatus with a mechanism to place the metal onto the substrate at

temperature

Procedure:

Sample Preparation:

Ensure the HfB₂ substrate has a flat, polished surface.

Clean the substrate and the metal sample to remove any surface contaminants.

Experimental Setup:

Place the HfB₂ substrate on the sample stage within the furnace.
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Position the camera to have a clear profile view of the substrate.

Evacuate the furnace chamber and backfill with an inert gas (e.g., Argon) to the desired

pressure.

Testing:

Heat the furnace to the desired melting temperature of the test metal.

Once the temperature is stable, place the metal sample onto the HfB₂ substrate.

Record images of the molten metal droplet on the substrate at regular intervals.

Hold at the test temperature for a predetermined duration to observe changes in the

contact angle over time.

Cool the furnace down to room temperature.

Analysis:

Analyze the recorded images to measure the contact angle between the molten metal and

the substrate as a function of time.

Carefully remove the solidified droplet and substrate for cross-sectional analysis using

Scanning Electron Microscopy (SEM) and Energy Dispersive X-ray Spectroscopy (EDS) to

examine the interfacial reaction products.

Logical Relationship in Sessile Drop Test
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Caption: A diagram showing the relationships between input parameters and observable

outputs in a sessile drop experiment.

Protocol for Crucible Corrosion and Wear Testing
This protocol describes a static immersion test to evaluate the corrosion and wear of a HfB₂

crucible by a molten metal.

Materials and Equipment:

HfB₂ or HfB₂-composite crucible

Metal to be melted

High-temperature furnace (induction or resistance) with a controlled atmosphere

Thermocouple for temperature measurement

Equipment for sectioning and polishing the crucible after the test
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Scanning Electron Microscope (SEM) with EDS for microstructural and chemical analysis

Procedure:

Pre-Test Characterization:

Measure the initial dimensions and weight of the crucible.

Characterize the initial microstructure of the crucible material.

Melting and Immersion:

Place the metal charge into the HfB₂ crucible.

Position the crucible in the furnace.

Heat the furnace under a controlled atmosphere to the desired melting temperature and

hold for a specified duration (e.g., several hours or days).

Monitor and record the temperature throughout the test.

Post-Test Analysis:

Cool the furnace and carefully remove the crucible with the solidified metal.

Section the crucible and the solidified metal vertically.

Prepare the cross-section for metallographic analysis.

Use SEM and EDS to examine the crucible-metal interface for signs of reaction,

dissolution, and penetration of the molten metal into the crucible wall.

Measure the change in the crucible wall thickness to quantify the wear.

Analyze the solidified metal for any contamination from the crucible material.

Signaling Pathway of Crucible Degradation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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